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Compound of Interest

Compound Name: TRC253

Cat. No.: B1574705

Essential Safety and Handling Guide for TRC253

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling TRC253, a potent, orally active small molecule
antagonist of the androgen receptor. The following procedural guidance is based on
established best practices for handling potent and potentially hazardous pharmaceutical
compounds. A substance-specific risk assessment should always be conducted prior to
handling.

Personal Protective Equipment (PPE)

Consistent and proper use of Personal Protective Equipment is the primary defense against
exposure to TRC253. Due to its potent biological activity, stringent adherence to PPE protocols
IS mandatory.
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PPE Category

Specification

Purpose

Hand Protection

Double-gloving with
chemotherapy-rated nitrile

gloves.

Provides a robust barrier
against direct skin contact and
minimizes the risk of
contamination during glove

changes.

Eye Protection

ANSI Z87.1-rated safety
glasses with side shields or

chemical splash goggles.

Protects eyes from potential
splashes or aerosolized

particles of the compound.

Body Protection

Disposable, solid-front, back-

closing chemotherapy gown.

Prevents contamination of

personal clothing and skin.

Respiratory Protection

A NIOSH-approved N95 or
higher-level respirator may be

required.

Necessary when there is a risk
of generating aerosols or
handling powders outside of a
contained environment. A risk
assessment should determine
the specific need and type of

respiratory protection.

Operational Plan: Safe Handling Workflow

The following workflow outlines the key steps for safely handling TRC253 from receipt to

disposal, emphasizing containment and exposure control.
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Caption: Workflow for Safe Handling of TRC253.
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Disposal Plan

Proper disposal of TRC253 and all contaminated materials is critical to prevent environmental
contamination and accidental exposure.

Waste Segregation and Disposal:

» Liquid Waste: All solutions containing TRC253 must be collected in a designated, sealed,
and clearly labeled hazardous waste container.

o Solid Waste:

o Trace Contamination: Items with trace amounts of TRC253 (e.g., used gloves, gowns,
bench paper) should be disposed of in a yellow "Trace Chemotherapy Waste" container.[1]

o Gross Contamination: Materials grossly contaminated with TRC253, such as a spill
cleanup, and any unused or expired solid compound must be disposed of as hazardous
chemical waste in a black "Bulk Chemotherapy Waste" container.[1]

o Sharps: Needles and syringes used for handling TRC253 solutions must be disposed of in a
red sharps container designated for chemotherapy waste.[1]

Waste Pickup and Disposal:

All waste streams must be managed and disposed of in accordance with federal, state, and
local regulations for hazardous waste.[1][2][3] This typically involves incineration by an
approved environmental management vendor.[2] Contact your institution's Environmental
Health and Safety (EHS) department to arrange for waste pickup and to ensure compliance
with all applicable guidelines.[1][2]

Emergency Procedures
Spill Response:

o Evacuate and Secure: Immediately alert others in the area and evacuate. Restrict access to
the spill area.
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o Don PPE: Before re-entering the area, don appropriate PPE, including double gloves, a
chemotherapy gown, eye protection, and respiratory protection.

e Contain and Clean: Use a chemotherapy spill kit to absorb and contain the spill. Clean the
area from the outer edge of the spill inward.

o Decontaminate: Decontaminate the area with an appropriate cleaning agent, followed by a
thorough rinsing.

e Dispose: All cleanup materials must be disposed of as bulk chemotherapy waste.
e Report: Report the spill to your institution's EHS department.
Personnel Exposure:

o Skin Contact: Immediately remove contaminated clothing and wash the affected area with
soap and water for at least 15 minutes.

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, holding the eyelids open.

 Ingestion or Inhalation: Move to fresh air.

In all cases of personnel exposure, seek immediate medical attention and report the incident to
your supervisor and EHS department.

The following diagram illustrates the logical relationship for determining the appropriate course
of action in the event of an exposure or spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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